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Compound of Interest

Compound Name: BDM88855

Cat. No.: B15563310

Get Quote

For Researchers, Scientists, and Drug Development
Professionals

Introduction

BDM88855 is a pyridylpiperazine-based allosteric inhibitor of the AcrB protein, a key
component of the AcrAB-TolC multidrug efflux pump in Gram-negative bacteria.[1][2][3] By
binding to the transmembrane domain of the AcrB L-protomer, BDM88855 disrupts the
functional rotation of the pump, thereby preventing the extrusion of antibiotics and potentiating
their efficacy.[4][5] These application notes provide detailed protocols for the formulation and
oral administration of BDM88855 to mice for in vivo studies.

Data Presentation
Table 1: Physicochemical Properties of BDM88855 Hydrochloride
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Property Value Reference
Molecular Formula C13H15CI2Ns

Molecular Weight 284.18 g/mol

Appearance Solid

Soluble in DMSO. Low water

In Vitro Solubilit
Y solubility is expected.

Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C
for 6 months, -20°C for 1

month.

Storage

Table 2: Suggested Oral Formulations for BDM88855 in Mice
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Formulation Type

Composition

Preparation Notes Reference

Suspension

0.5% (wiv)
Carboxymethyl
cellulose sodium
(CMC-Na) in sterile

water

Add BDM88855
powder to the CMC-
Na solution and vortex
until a homogenous
suspension is

achieved.

0.2% (w/v)
Carboxymethyl
cellulose (CMC) in

sterile water

Similar to the 0.5%

CMC-Na preparation.

Solution

10% (w/v)
Hydroxypropyl-3-
cyclodextrin (HP-[3-

CD) in sterile water

This formulation was
successfully used for
the related compound
BDM91288. Dissolve
HP-B-CD in water
before adding
BDM88855.

Polyethylene glycol
400 (PEG400)

Dissolve BDM88855
directly in PEG400.
May require gentle

heating.

0.25% (v/v) Tween 80
and 0.5% (w/v) CMC

in sterile water

First, prepare the
0.5% CMC solution.
Then, add Tween 80
and finally
BDM88855.

Table 3: Recommended Dosing Parameters for Oral Gavage in Mice
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Parameter Recommendation Reference

Dose Volume 10 mL/kg (maximum)

) 18-22 gauge, 1-1.5 inches in
Gavage Needle Size ) )
length with a rounded tip

Up to 3 times in a 24-hour

Frequency . N
period (with justification)
Observe for 5-10 minutes
Post-procedure Monitoring immediately after and again at

12-24 hours.

Experimental Protocols

Protocol 1: Preparation of BDM88855 Formulation (Suspension)

This protocol describes the preparation of a 100 mL suspension of BDM88855 at a
concentration of 2.5 mg/mL.

Materials:

 BDM88855 hydrochloride

e Carboxymethyl cellulose sodium (CMC-Na)
 Sterile deionized water

e 500 mL sterile beaker

o Magnetic stirrer and stir bar

e Weighing scale

e 100 mL graduated cylinder

Procedure:
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» Weigh 0.5 g of CMC-Na and add it to a 500 mL sterile beaker.

e Measure 100 mL of sterile deionized water using a graduated cylinder and add it to the
beaker.

o Place the beaker on a magnetic stirrer and stir until the CMC-Na is completely dissolved,
resulting in a clear solution.

e Weigh 250 mg of BDM88855 hydrochloride.

e Slowly add the BDM88855 powder to the 0.5% CMC-Na solution while continuously stirring.
o Continue stirring until a homogenous suspension is formed.

o Store the suspension at 4°C for up to one week. Agitate well before each use.

Protocol 2: Oral Administration of BDM88855 to Mice via Gavage

This protocol outlines the procedure for safe and effective oral administration of BDM88855 to
mice.

Materials:

Prepared BDM88855 formulation

Appropriately sized gavage needle (18-22 gauge with a rounded tip)

1 mL syringe

Animal scale

Procedure:
e Animal Preparation:
o Weigh the mouse to determine the correct dosing volume (not to exceed 10 mL/kg).

o Properly restrain the mouse by scruffing the neck to immobilize the head and body.
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o Gavage Needle Measurement:

o Measure the gavage needle from the tip of the mouse's nose to the last rib to determine
the correct insertion depth. Mark this length on the needle.

e Administration:

o Draw the calculated volume of the BDM88855 formulation into the syringe and attach the
gavage needle.

o Gently insert the gavage needle into the diastema (the gap between the incisors and
molars) and advance it along the roof of the mouth.

o The needle should pass smoothly down the esophagus. If resistance is met, withdraw and
reinsert. Do not force the needle.

o Once the needle is inserted to the pre-measured depth, slowly administer the formulation.
o Gently withdraw the needle along the same path of insertion.
e Post-Administration Monitoring:

o Return the mouse to its cage and monitor for any signs of distress, such as labored
breathing, for at least 5-10 minutes.

o Conduct follow-up monitoring at 12-24 hours post-administration.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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